Cas no 1807178-16-0 (Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate)

• Product Name: Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate
• CAS No: 1807178-16-0
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4956114
• Update Time: 2025-06-12

Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)8-6(5-11)3-4-7(12)9(8)15/h3-4,12,15H,2H2,1H3
• InChI Key： VSGMIENUNDVJGR-UHFFFAOYSA-N
• SMILES： SC1C(=CC=C(C#N)C=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate

Recent Advances in the Study of Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate (CAS: 1807178-16-0)

Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate (CAS: 1807178-16-0) is a synthetic intermediate of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and antimicrobial activity. This research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most significant advancements in the study of Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate is its role as a precursor in the synthesis of thiol-containing heterocycles. Researchers have demonstrated that this compound can undergo cyclization reactions to form benzothiazole derivatives, which are known for their broad-spectrum pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives synthesized from Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate exhibited potent inhibitory effects against Mycobacterium tuberculosis, suggesting its potential utility in developing new antitubercular agents.

Further investigations into the mechanism of action of Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate derivatives have revealed their ability to modulate key enzymatic pathways. In particular, these compounds have shown promising activity against cysteine proteases, which are implicated in various disease processes, including cancer and parasitic infections. A recent in vitro study demonstrated that certain derivatives could achieve over 80% inhibition of cathepsin B at micromolar concentrations, highlighting their potential as lead compounds for protease inhibitor development.

The structural features of Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate, particularly the presence of both thiol and hydroxyl functional groups, make it an attractive scaffold for drug design. Computational modeling studies have predicted favorable binding interactions with multiple biological targets, including kinases and G-protein coupled receptors. These predictions have been supported by experimental data showing moderate to strong binding affinities in biochemical assays.

Recent synthetic methodology developments have also improved access to Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate and its derivatives. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that achieves higher yields and purity while reducing environmental impact through green chemistry principles. This advancement is particularly significant for potential industrial-scale production of pharmaceutical intermediates based on this core structure.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate derivatives. Current research is focusing on improving the pharmacokinetic properties of these compounds, particularly their metabolic stability and oral bioavailability. Several research groups are employing prodrug strategies and formulation technologies to address these limitations while maintaining the compounds' biological activity.

In conclusion, Ethyl 6-cyano-3-hydroxy-2-mercaptobenzoate (CAS: 1807178-16-0) represents a versatile chemical scaffold with significant potential in medicinal chemistry. The recent research highlights its utility in developing novel therapeutic agents, particularly for infectious diseases and cancer. Continued investigation into its structure-activity relationships and mechanism of action is expected to yield additional insights that could accelerate drug discovery efforts in these areas.